Cas no 52136-77-3 (1,10-Phenanthroline, dimethyl-)

1,10-Phenanthroline, dimethyl- structure
52136-77-3 structure
Product Name:1,10-Phenanthroline, dimethyl-
CAS No:52136-77-3
MF:C14H12N2
MW:208.258482933044
CID:360482
PubChem ID:23284070
Update Time:2025-04-19

1,10-Phenanthroline, dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,10-Phenanthroline, dimethyl-
    • 2,3-dimethyl-1,10-phenanthroline
    • DTXSID70632554
    • 52136-77-3
    • SCHEMBL529761
    • dimethylphenanthroline
    • Inchi: 1S/C14H12N2/c1-9-8-12-6-5-11-4-3-7-15-13(11)14(12)16-10(9)2/h3-8H,1-2H3
    • InChI Key: BEHYHCBDZZQSBV-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C=C2C=CC3=CC=CN=C3C=12

Computed Properties

  • Exact Mass: 208.10016
  • Monoisotopic Mass: 208.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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